2-AMINO-5-(4-FLUOROPHENYL)-3H,4H,5H,6H,7H,8H-PYRIDO[2,3-D]PYRIMIDINE-4,7-DIONE

• IUPAC Name: 2-amino-5-(4-fluorophenyl)-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-4,7-dione
• InChI: InChI=1S/C13H11FN4O2/c14-7-3-1-6(2-4-7)8-5-9(19)16-11-10(8)12(20)18-13(15)17-11/h1-4,8H,5H2,(H4,15,16,17,18,19,20)
• InChI Key: BZDYQNRDSNGIBV-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(NC1=O)N=C(NC2=O)N)C3=CC=C(C=C3)F
• Molecular Formula: C13H11FN4O2
• Molecular Weight: 274.25 g/mol

Description

2-Amino-5-(4-fluorophenyl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-4,7-dione is a bicyclic heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core substituted with a 4-fluorophenyl group at position 5 and an amino group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-AMINO-5-(4-FLUOROPHENYL)-3H,4H,5H,6H,7H,8H-PYRIDO[2,3-D]PYRIMIDINE-4,7-DIONE typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the condensation of 4-fluorobenzaldehyde with 2-aminopyridine to form an intermediate Schiff base, which is then cyclized under acidic conditions to yield the desired pyrido[2,3-d]pyrimidine core . The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts like hydrochloric acid or sulfuric acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction efficiency and yield. The use of automated systems allows for precise control over reaction parameters, such as temperature, pressure, and reaction time, ensuring consistent product quality. Additionally, the scalability of the process is enhanced by employing high-throughput screening techniques to identify the most efficient reaction conditions .

Chemical Reactions Analysis

Types of Reactions

2-AMINO-5-(4-FLUOROPHENYL)-3H,4H,5H,6H,7H,8H-PYRIDO[2,3-D]PYRIMIDINE-4,7-DIONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The amino and fluorophenyl groups can undergo substitution reactions with electrophiles or nucleophiles, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium at elevated temperatures.

Reduction: Sodium borohydride in methanol or ethanol under reflux conditions.

Substitution: Electrophiles such as alkyl halides or nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and various substituted derivatives, depending on the specific reagents and conditions used .

Scientific Research Applications

2-AMINO-5-(4-FLUOROPHENYL)-3H,4H,5H,6H,7H,8H-PYRIDO[2,3-D]PYRIMIDINE-4,7-DIONE has a wide range of scientific research applications, including:

Medicinal Chemistry: The compound has shown potential as a lead compound for the development of novel anticancer agents due to its ability to inhibit specific enzymes involved in cancer cell proliferation.

Biology: It is used in the study of enzyme inhibition and protein-ligand interactions, providing insights into the molecular mechanisms of various biological processes.

Materials Science: The compound’s unique structure makes it a candidate for the development of advanced materials with specific electronic and optical properties.

Industry: It is utilized in the synthesis of other complex organic molecules, serving as a building block for various industrial applications.

Mechanism of Action

The mechanism of action of 2-AMINO-5-(4-FLUOROPHENYL)-3H,4H,5H,6H,7H,8H-PYRIDO[2,3-D]PYRIMIDINE-4,7-DIONE involves its interaction with specific molecular targets, such as enzymes and receptors. The compound binds to the active site of target enzymes, inhibiting their activity and thereby affecting various cellular processes. For example, it has been shown to inhibit cyclin-dependent kinase 2 (CDK2), leading to cell cycle arrest and apoptosis in cancer cells . The molecular pathways involved include the disruption of cell cycle progression and induction of programmed cell death .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The biological and physicochemical properties of pyrido[2,3-d]pyrimidine-diones are highly dependent on substituents at positions 2, 5, and 5. Below is a detailed comparison of the target compound with key analogues identified in the literature:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features
2-Amino-5-(4-fluorophenyl)-pyrido[2,3-d]pyrimidine-4,7-dione (Target)	4-fluorophenyl (C₆H₄F) at position 5	C₁₅H₁₃FN₄O₂	308.30 g/mol	Fluorine enhances electronegativity, potentially improving metabolic stability.
PA-8: 2-Amino-5-(3-methoxy-4-prop-2-enoxyphenyl)-pyrido[2,3-d]pyrimidine-4,7-dione	3-methoxy-4-(allyloxy)phenyl at position 5	C₁₉H₂₀N₄O₄	380.39 g/mol	Bulky allyloxy group may reduce membrane permeability but improve selectivity.
2-Amino-5-(3-trifluoromethoxyphenyl)-pyrido[2,3-d]pyrimidine-4,7-dione	3-trifluoromethoxyphenyl (C₆H₄OCF₃) at position 5	C₁₅H₁₂F₃N₄O₃	362.28 g/mol	CF₃ group increases hydrophobicity and electron-withdrawing effects.
2-Amino-5-(3-ethoxyphenyl)-pyrido[2,3-d]pyrimidine-4,7-dione	3-ethoxyphenyl (C₆H₄OCH₂CH₃) at position 5	C₁₅H₁₆N₄O₃	300.32 g/mol	Ethoxy group introduces moderate steric bulk and electron-donating effects.
6-Fluoro-5-[(2-fluoro-4-iodophenyl)amino]-pyrido[2,3-d]pyrimidine-4,7-dione	Fluoro-iodophenylamino at position 5	C₁₄H₈F₂IN₅O₂	451.14 g/mol	Halogenated substituents (F, I) may enhance halogen bonding in receptor interactions.

Key Differences and Implications

Electronic Effects :

• The 4-fluorophenyl group in the target compound provides moderate electron-withdrawing effects, balancing solubility and metabolic stability. In contrast, the 3-trifluoromethoxyphenyl analogue () exhibits stronger electron withdrawal, which may enhance binding to hydrophobic pockets in enzymes .
• PA-8 () features a methoxy-allyloxy substituent, introducing steric hindrance that could limit off-target interactions but reduce oral bioavailability .

The fluoro-iodophenyl variant () leverages iodine’s large atomic radius for targeted interactions, though this may increase molecular weight and reduce solubility .

Trifluoromethoxy and iodo substituents (Evidences 2, 4) are often associated with enhanced binding affinity in kinase inhibitors due to halogen bonding .